Cas no 19625-17-3 (Angelol A)

• Product Name: Angelol A
• CAS No: 19625-17-3
• MF: C₂₀H₂₄O₇
• MW: 376.4004
• CID: 2028781
• PubChem ID: 21669994
• Update Time: 2024-10-31

Angelol A Chemical and Physical Properties

Names and Identifiers

• Angelol A
• angelol B
• 7-Methoxy-6-(1,2,3-trihydroxy-3-methylbutyl)coumarin 1-(2-methylcrotonate)
• ANGELOL-A
• AKOS037515282
• (Z)-(1R,2S)-1,3-Dihydroxy-1-(7-methoxy-2-oxo-2H-chromen-6-yl)-3-methylbutan-2-yl 2-methylbut-2-enoate
• HY-N4236
• [(1R,2S)-1,3-dihydroxy-1-(7-methoxy-2-oxochromen-6-yl)-3-methylbutan-2-yl] (Z)-2-methylbut-2-enoate
• CS-0032493
• 19625-17-3
• FS-7201
• DA-50476

• Inchi： 1S/C20H24O7/c1-6-11(2)19(23)27-18(20(3,4)24)17(22)13-9-12-7-8-16(21)26-14(12)10-15(13)25-5/h6-10,17-18,22,24H,1-5H3/b11-6-/t17-,18+/m1/s1
• InChI Key： GFMYIOGFYYHKLA-PWZGUCPHSA-N
• SMILES： O(C(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[H])=O)[C@@]([H])([C@@]([H])(C1C([H])=C2C([H])=C([H])C(=O)OC2=C([H])C=1OC([H])([H])[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 376.15220310 g/mol
• Monoisotopic Mass: 376.15220310 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• Molecular Weight: 376.4
• XLogP3: 2.1

Experimental Properties

• Color/Form: Powder
• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-105 ºC
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Angelol A Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives